N,N-Diphenyl-[1,1'-biphenyl]-4-amine

• IUPAC Name: N,N,4-triphenylaniline
• InChI: InChI=1S/C24H19N/c1-4-10-20(11-5-1)21-16-18-24(19-17-21)25(22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-19H
• InChI Key: OJBSYCMUWONLAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)N(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H19N
• Molecular Weight: 321.4 g/mol
• CAS No.: 4432-94-4

Description

N,N-Diphenyl-[1,1’-biphenyl]-4-amine is an organic compound known for its application in various fields, particularly in organic electronics. This compound is characterized by its biphenyl core structure with two phenyl groups attached to the nitrogen atom. It is commonly used as a hole-transporting material in organic light-emitting diodes (OLEDs) due to its excellent hole mobility and thermal stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

N,N-Diphenyl-[1,1’-biphenyl]-4-amine can be synthesized through several methods. One common approach involves the reaction of 4-bromo-N,N-diphenylaniline with phenylboronic acid in the presence of a palladium catalyst under Suzuki coupling conditions . The reaction typically occurs in a solvent such as toluene or ethanol, with a base like potassium carbonate, at elevated temperatures.

Industrial Production Methods

In industrial settings, the production of N,N-Diphenyl-[1,1’-biphenyl]-4-amine often involves large-scale Suzuki coupling reactions. The process is optimized for high yield and purity, utilizing continuous flow reactors to maintain consistent reaction conditions and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

N,N-Diphenyl-[1,1’-biphenyl]-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert it into amine derivatives with different substituents.

Substitution: Electrophilic aromatic substitution reactions can introduce various functional groups onto the biphenyl core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are employed under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions include quinone derivatives, substituted biphenyls, and various amine derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

N,N-Diphenyl-[1,1’-biphenyl]-4-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex organic molecules.

Biology: Its derivatives are studied for potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is extensively used in the production of OLEDs, photovoltaic cells, and other electronic devices due to its excellent electronic properties

Mechanism of Action

The mechanism by which N,N-Diphenyl-[1,1’-biphenyl]-4-amine exerts its effects is primarily through its role as a hole-transporting material. It facilitates the movement of positive charge carriers (holes) in electronic devices, enhancing their efficiency and performance. The molecular targets include the active layers of OLEDs and other electronic components, where it interacts with other materials to improve charge transport .

Comparison with Similar Compounds

Similar Compounds

Biphenyl: A simpler compound with a similar biphenyl core but lacking the diphenylamine groups.

N,N’-Diphenylbenzidine: Another compound with similar electronic properties but different structural features.

N,N’-Bis(1-naphthyl)-N,N’-diphenyl-1,1’-biphenyl-4,4’-diamine: Known for its use in OLEDs, similar to N,N-Diphenyl-[1,1’-biphenyl]-4-amine

Uniqueness

N,N-Diphenyl-[1,1’-biphenyl]-4-amine is unique due to its specific structural arrangement, which provides a balance of thermal stability, hole mobility, and ease of synthesis. This makes it particularly valuable in the field of organic electronics, where these properties are crucial for device performance .

Synthesis routes and methods

Procedure details

In another embodiment, there is provided a method for forming an arylamine, comprising adding 4-bromobiphenyl and diphenylamine in toluene into a continuous plug flow reactor, the continuous plug flow reactor further comprising continuously reacting the 4-bromobiphenyl and the diphenylamine in the toluene in a presence of a base and a palladium catalyst under Buchwald conditions in the continuous plug flow reactor, adding a phosphonium-based ionic liquid with tri-t-butylphospine to the 4-bromobiphenyl and the diphenylamine in the continuous plug flow reactor, continuously reacting the 4-bromobiphenyl and the diphenylamine in the toluene and the phosphonium-based ionic liquid with the tri-t-butylphospine in the presence of the base and the palladium catalyst under Buchwald conditions in the continuous plug flow reactor until N,N-diphenyl-4-biphenylamine is produced, and collecting the N,N-diphenyl-4-biphenylamine.